Cas no 1396631-26-7 (N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide)

N-{[1-(4-Methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide is a synthetic carboxamide derivative featuring a cyclopentylmethyl and cyclohex-3-ene-1-carboxamide framework, with a 4-methoxyphenyl substituent. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structurally diverse motifs, which may confer selective binding properties. The presence of the methoxy group enhances solubility and modulates electronic effects, while the cyclohexene ring offers conformational flexibility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in targeting receptors or enzymes. The compound is synthesized under controlled conditions to ensure high purity and consistency, making it a reliable intermediate for further derivatization or biological evaluation.
N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide structure
1396631-26-7 structure
Product Name:N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide
CAS No:1396631-26-7
MF:C20H27NO2
MW:313.433885812759
CID:5405686
Update Time:2025-06-08

N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]cyclohex-3-ene-1-carboxamide
    • N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide
    • Inchi: 1S/C20H27NO2/c1-23-18-11-9-17(10-12-18)20(13-5-6-14-20)15-21-19(22)16-7-3-2-4-8-16/h2-3,9-12,16H,4-8,13-15H2,1H3,(H,21,22)
    • InChI Key: QYWZPEWVGZKVSJ-UHFFFAOYSA-N
    • SMILES: C1(C(NCC2(C3=CC=C(OC)C=C3)CCCC2)=O)CCC=CC1

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Additional information on N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide

N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 1396631-26-7): An Emerging Compound in Medicinal Chemistry

N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide, with the CAS number 1396631-26-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a cyclohexene ring linked to a cyclopentyl moiety, which is further substituted with a 4-methoxyphenyl group. These structural elements contribute to its distinct pharmacological properties, making it a promising candidate for various research and development efforts.

Recent studies have highlighted the potential of N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide in modulating specific biological pathways. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are crucial targets for many therapeutic interventions. GPCRs play a pivotal role in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively bind to and modulate GPCRs opens up new avenues for drug discovery and development.

In preclinical studies, N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide has demonstrated promising results in various disease models. For instance, it has shown potential as an analgesic agent, effectively reducing pain responses in animal models of chronic pain. This effect is attributed to its ability to interact with opioid receptors, which are known to play a central role in pain modulation. Additionally, the compound has been investigated for its anti-inflammatory properties, showing significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of research focuses on the neuroprotective effects of N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are believed to be mediated through the activation of antioxidant pathways and the inhibition of pro-apoptotic signaling cascades.

The pharmacokinetic profile of N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. The compound has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a viable treatment option for various medical conditions.

In conclusion, N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 1396631-26-7) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further investigation and development. As research continues to uncover its full potential, this compound may pave the way for new therapeutic strategies in the treatment of pain, inflammation, and neurodegenerative diseases.

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